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Compound of Interest

Compound Name: N-bromo-t-butylamine

Cat. No.: B8489873

Disclaimer: Comprehensive safety data specifically for N-bromo-t-butylamine is not readily
available in public databases. This guide has been compiled using computed data for N-
bromo-t-butylamine and experimental safety data from the closely related parent compound,
tert-butylamine. Researchers must handle N-bromo-t-butylamine with extreme caution,
assuming it possesses a hazard profile that is at least as severe, and potentially greater, than
tert-butylamine due to the presence of an active bromine atom. The information on tert-
butylamine should be used as a baseline for risk assessment and safety procedures.

Chemical Identification and Physical Properties

N-bromo-t-butylamine is an organic compound used in chemical research.[1] Its fundamental
properties, computed by PubChem, are summarized below.

Table 1: Chemical Identification of N-bromo-t-butylamine
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Identifier Value Source

N-bromo-2-methylpropan-2-

IUPAC Name _ [1](2]
amine

Molecular Formula CsH10BrN [1]12]

CAS Number 51655-37-9 [3]

Molecular Weight 152.03 g/mol [1][2]

Canonical SMILES CC(C)(C)NBr [1][2]

QLCPTARABILRDA-
InChliKey [1][2]
UHFFFAOYSA-N

Table 2: Computed Physical and Chemical Properties of N-bromo-t-butylamine

Property Value Source
XLogP3 1.2 (2]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

C)c;untg p ! 2l
Rotatable Bond Count 1 [2]
Exact Mass 150.99966 Da [2]
Monoisotopic Mass 150.99966 Da [2]
Topological Polar Surface Area 12 A2 [2]
Heavy Atom Count 6 [2]

Hazard Assessment and Toxicology

No specific toxicological studies for N-bromo-t-butylamine were found. The following data for
the parent compound, tert-butylamine, is provided as a critical reference for hazard
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assessment. N-bromo compounds can be lachrymatory and are often more reactive and

potentially more toxic than their parent amines.

Table 3: GHS Hazard Identification for tert-Butylamine

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids Category 2
and vapour.[4]
o H301 / H302: Toxic / Harmful if
Acute Toxicity, Oral Category 3
swallowed.[4]
o ) H331 / H332: Toxic / Harmful if
Acute Toxicity, Inhalation Category 3/4 )
inhaled.[4]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3

skin.[5]

Skin Corrosion / Irritation

Category 1A/ 1B

H314: Causes severe skin

burns and eye damage.[4]

H314: Causes severe skin

Serious Eye Damage Category 1
burns and eye damage.[6]
H411 / H412: Toxic / Harmful
Aquatic Hazard, Acute Category 3 to aquatic life with long lasting

effects.

Table 4: Toxicological Data for tert-Butylamine
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Parameter Organism Route Value Source
44 mg/kg - 78

LD50 Rat Oral [6]
mg/kg

LD50 Rabbit Dermal > 2,000 mg/kg [7]

LC50 Rat Inhalation 3.8mg/L/4h [7]

LC50 Rainbow Trout Aquatic 28 mg/L/96 h

EC50 Green Algae Aquatic 16 mg/L/ 96 h

Summary of Toxicological Effects (tert-Butylamine):

Acute Toxicity: The parent compound, tert-butylamine, is toxic if swallowed, inhaled, or in
contact with skin.[5][7] Ingestion of alkaline corrosives like tert-butylamine can lead to severe
burns of the lips, tongue, and esophagus.[7] Inhalation may cause dyspnea, pulmonary
edema, and central nervous system damage, including dizziness, convulsions, and narcosis.

[7]

Corrosivity: It is highly corrosive and causes severe burns to the skin, eyes, and respiratory
tract.[4][7] Direct contact with the eyes can cause serious damage.[6]

Sensitization: Asthma-like symptoms may persist for months or years after exposure ceases,
potentially due to Reactive Airways Dysfunction Syndrome (RADS).[6]

Genotoxicity: The substance was reported to be non-mutagenic in bacteria.[7]

Reproductive Toxicity: Repeated inhalation did not show evidence of damage to reproductive
organs in studies.[7]

Emergency Procedures and First Aid

Emergency procedures should be based on the corrosive and toxic nature of the parent amine.

Eye wash fountains and safety showers must be readily accessible.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8489873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

